Cas no 19360-57-7 (2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide)

• Product Name: 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide
• CAS No: 19360-57-7
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 5548955
• Update Time: 2025-06-15

2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetamide
• 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide

• Inchi： 1S/C18H15NO4/c1-11-17(12-5-3-2-4-6-12)18(21)14-8-7-13(9-15(14)23-11)22-10-16(19)20/h2-9H,10H2,1H3,(H2,19,20)
• InChI Key： JUXQOGJQEABVLH-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=CC=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide

Comprehensive Overview of 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide (CAS No. 19360-57-7)

2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide, with the CAS number 19360-57-7, is a synthetic organic compound that belongs to the chromene family. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The chromene core structure is known for its diverse biological activities, making derivatives like this acetamide compound particularly interesting for researchers and industry professionals alike.

The molecular structure of 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide features a chromen-4-one scaffold substituted with a phenyl group at the 3-position and a methyl group at the 2-position. The 7-position is functionalized with an oxyacetamide moiety, which contributes to the compound's unique physicochemical properties. This structural arrangement is crucial for its potential interactions with biological targets, making it a subject of ongoing research in drug discovery programs.

Recent studies have explored the pharmacological potential of chromene derivatives, including this compound. Researchers are particularly interested in its possible anti-inflammatory and antioxidant properties, which align with current trends in developing safer therapeutic agents for chronic diseases. The compound's structure suggests potential for enzyme inhibition, particularly against kinases and other signaling molecules involved in disease pathways.

In the context of green chemistry and sustainable development, 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide has been investigated for its potential as a building block in environmentally friendly materials. The compound's stability and functional groups make it suitable for creating novel polymers with specific optical or electronic properties, addressing the growing demand for advanced materials in renewable energy applications.

The synthesis of CAS 19360-57-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of producing such heterocyclic compounds, reducing waste and energy consumption. These developments are particularly relevant given the current emphasis on sustainable chemical manufacturing processes.

Analytical characterization of 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are essential for research and potential applications. The growing availability of advanced analytical tools has significantly enhanced our understanding of such complex molecules.

From a commercial perspective, the demand for specialized organic intermediates like 19360-57-7 has increased with the expansion of the pharmaceutical and specialty chemicals sectors. Suppliers and manufacturers are focusing on developing reliable synthesis protocols and quality control measures to meet the needs of research institutions and industrial clients worldwide.

In the context of drug discovery, this compound represents an interesting scaffold for medicinal chemistry optimization. Its core structure shares features with known bioactive molecules, prompting investigations into its structure-activity relationships. Researchers are particularly interested in how modifications to the acetamide or phenyl groups might enhance specific biological activities while maintaining favorable drug-like properties.

The future research directions for 2-[(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetamide likely include detailed mechanistic studies to elucidate its mode of action in biological systems, as well as exploration of its potential in combination therapies. With the increasing focus on multi-target drugs in modern pharmacology, such versatile compounds are becoming increasingly valuable in the development of new therapeutic strategies.

As the scientific community continues to investigate chromene-based compounds, CAS 19360-57-7 remains an important subject of study due to its structural features and potential applications. The compound exemplifies how targeted molecular design can lead to substances with valuable properties across multiple disciplines, from medicine to materials science.